5-Chloro-6-methoxyisoindoline hydrochloride

• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• IUPAC Name: 5-chloro-6-methoxy-2,3-dihydro-1H-isoindole;hydrochloride
• InChI: InChI=1S/C9H10ClNO.ClH/c1-12-9-3-7-5-11-4-6(7)2-8(9)10;/h2-3,11H,4-5H2,1H3;1H
• InChI Key: XMRRUUARGMFCJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CNCC2=C1)Cl.Cl

Description

5-Chloro-6-methoxyisoindoline hydrochloride is a useful research compound. Its molecular formula is C9H11Cl2NO and its molecular weight is 220.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared in analogy to Example A3(e) from 5-chloro-6-methoxy-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester and HCl. Off-white solid. MS (m/e): 186.1 ({37Cl}M+H+, 30%), 184.1 ({35Cl}M+H+, 100%).

Synthesis routes and methods II

Procedure details

Prepared in analogy to Example A3 (e) from 5-chloro-6-methoxy-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester and HCl. Off-white solid. MS (m/e): 186.1 ({37Cl}M+H+, 30%), 184.1 ({35Cl}M+H+, 100%).